6-(pyridin-3-yl)pyridazin-3(2H)-one
Overview
Description
“6-(pyridin-3-yl)pyridazin-3(2H)-one” is a pyridine derivative . Pyridine derivatives are associated with diverse pharmacological properties such as antimicrobial, anticonvulsant, antiviral, anti-HIV, antifungal, and antimycobacterial .
Synthesis Analysis
New pyridine derivatives were synthesized starting from building blocks 2-amino benzothiazoles and 2-chloro pyridine-3-carboxylic acid . The structures of new compounds have been established on the basis of elemental analysis and spectral (IR, 1 H NMR, and Mass spectra) studies .Chemical Reactions Analysis
The synthesis of new pyridine derivatives involved the use of 2-amino substituted benzothiazoles and 2-chloropyridine-3-carboxylic acid . Acid chlorides were condensed with 2-hydroxyethyl piperazine and 2,3-dichloropiperazine to prepare amide derivatives .Scientific Research Applications
Synthesis and Chemical Properties
- Cycloaddition and Condensation Processes : The compound is utilized in cycloaddition reactions with alkyl-4-oxohex-5-ynoates and subsequent condensation with hydrazine, leading to pharmacologically active derivatives. This process highlights the compound's role in synthesizing pyrazolo[1,5-a]pyridin-3-yl pyridazinones, a class of compounds with potential pharmacological applications (Johnston et al., 2008).
- Synthesis via Microwave-Assisted Cycloaddition : Microwave-assisted synthesis techniques have been employed to create 3,6-di(pyridin-2-yl)pyridazines, showcasing the compound's efficiency in forming metal-coordinating structures useful in self-assembly into gridlike metal complexes (Hoogenboom et al., 2006).
Biological and Insecticidal Applications
- Antimicrobial Screening : Derivatives of 6-pyridin-4-yl-2, 3-dihydro-1Hpyridazin-4-one have been synthesized and tested for antimicrobial activity, indicating its potential use in developing new antimicrobial agents (Javed et al., 2013).
- Insecticidal Properties : Research on [6-(3-pyridyl)pyridazin-3-yl]amides, derived from this compound, revealed aphicidal properties. Structural modifications of these compounds showed potential for further exploration in insecticidal chemistry (Buysse et al., 2017).
Material Science and Optoelectronics
- Optoelectronic Applications : The compound's derivatives have been synthesized for use in optoelectronic applications. Their structural and molecular-packing properties influence material properties, indicating their potential in electronic and photonic devices (Liu et al., 2017).
- Surface Protection in Material Science : Some derivatives have shown potential in protecting mild steel surfaces, indicating their use in corrosion inhibition and surface protection technologies (Olasunkanmi et al., 2018).
Coordination Chemistry and Metal Complexes
- Metal Coordination for Hydrogen-Bonded Crystals : Derivatives are used to chelate Ag(I) ions, creating metallotectons crucial for engineering hydrogen-bonded crystals. This application highlights the compound's role in the synthesis of complex structures in coordination chemistry (Duong et al., 2011).
- Coordination Chemistry with Iron(II) and Cobalt(II) : The compound's analogs have been synthesized and used to prepare homoleptic iron(II) and cobalt(II) complexes. These complexes show varied spin statesand electrochemical properties, useful in understanding the electronic behavior of these metals in different coordination environments (Cook et al., 2013).
Synthesis of Heterocyclic Compounds
- Synthesis of Heterocyclic Pharmaceuticals : The compound is involved in the synthesis of heterocyclic compounds, highlighting its role in creating pharmacophores and active pharmaceutical ingredients. This application is significant in drug discovery and pharmaceutical chemistry (Ashok et al., 2006).
Corrosion Inhibition
- Inhibition of Steel Corrosion : Pyridazine derivatives, related to this compound, have been studied for their effects on the electrochemical dissolution of mild steel. This research is crucial for developing new materials for corrosion resistance, particularly in acidic environments (Mashuga et al., 2017).
Biological Evaluation of Derivatives
- Antimicrobial and Antioxidant Activities : Novel pyridazine derivatives synthesized from 6-(pyridin-3-yl)pyridazin-3(2H)-one showed promising antimicrobial and antioxidant activities, indicating their potential use in medical and biochemical research (Singh et al., 2020).
Plant Growth Stimulation
- Agricultural Applications : Some newly synthesized derivatives have shown pronounced plant growth stimulant activity, indicating potential agricultural applications. These derivatives could play a role in developing new agrochemicals (Yengoyan et al., 2018).
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been found to exhibit anti-fibrotic activities .
Biochemical Pathways
Related compounds have been shown to affect the expression of collagen, a key protein in fibrotic pathways .
Result of Action
This suggests that these compounds may have potential as anti-fibrotic drugs .
Properties
IUPAC Name |
3-pyridin-3-yl-1H-pyridazin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3O/c13-9-4-3-8(11-12-9)7-2-1-5-10-6-7/h1-6H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQYCHIKONQFIQO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=NNC(=O)C=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70439909 | |
Record name | 6-(Pyridin-3-yl)pyridazin-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70439909 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
78784-65-3 | |
Record name | 6-(Pyridin-3-yl)pyridazin-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70439909 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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